Cas no 2294947-85-4 (5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine)

5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine structure
2294947-85-4 structure
Product Name:5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine
CAS No:2294947-85-4
MF:C6H7BrN2
MW:192.067988634109
CID:6820754
PubChem ID:172400931
Update Time:2025-03-01

5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine
    • 2294947-85-4
    • CS-22238
    • Inchi: 1S/C6H7BrN2/c1-4-2-6(8)5(7)3-9-4/h2-3H,1H3,(H2,8,9)/i1D3,2D,3D
    • InChI Key: JZWNYHXYPFJLFX-RHIBPKLGSA-N
    • SMILES: BrC1=C([2H])N=C(C([2H])([2H])[2H])C([2H])=C1N

Computed Properties

  • Exact Mass: 191.01064Da
  • Monoisotopic Mass: 191.01064Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.9Ų

5-bromo-2-(methyl-d3)pyridin-3,6-d2-4-amine Related Literature

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk